Cas no 19705-61-4 (Cicortonide)

• Product Name: Cicortonide
• CAS No: 19705-61-4
• Molecular Formula: C₂₉H₃₇NO₇FCl
• Molecular Weight: 566.05798
• CID: 223995
• PubChem ID: 20055442

Cicortonide Properties

Names and Identifiers

• Pregna-3,5-diene-6-carbonitrile,21-(acetyloxy)-3-(2-chloroethoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-20-oxo-,(11b,16a)- (9CI)
• Cicortonide
• Pregna-3,5-diene-6-carbonitrile,21-(acetyloxy)-3-(2-chloroethoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-20
• 3-(2-Chloroethoxy)-9-fluoro-11beta, 16alpha,17,21-tetrahydroxy-20-oxopregna-3,5-diene-6-carbonitrile, cyclic 16,17-acetal with acetone, 21-acetate.
• 3-(2-Chloroethoxy)-9-fluoro-11beta,16alpha,17,21-tetrahydroxy-20-oxopregna-3,5-diene-6-carbonitrile, cyclic 16,17-acetal with acetone, 21-acetate
• Cicortonide [INN]
• Cicortonido
• Cicortonidum
• UNII-UL947A614K
• 3-(2-Chloroethoxy)-9-fluoro-11β,16α,17,21-tetrahydroxy-20-oxopregna-3,5-diene-6-carbonitrile Cyclic 16
• 3-(2-Chloroethoxy)-9-fluoro-11β-hydroxy-21-acetoxy-16α,17-isopropylidenebisoxy-20-oxopregna-3,5-diene-6-carbonitrile
• (11β,16α)-21-(Acetyloxy)-3-(2-chloroethoxy)-9-fluoro-11-hydroxy-16,17-[(1-Methylethylidene)bis(oxy)]-20-oxopregna-3,5-diene-6-carbonitrile
• UL947A614K
• DTXSID201043201
• SCHEMBL2110020
• 3-(2-CHLOROETHOXY)-9-FLUORO-11.BETA.,16.ALPHA.,17,21-TETRAHYDROXY-20-OXOPREGNA-3,5-DIENE-6-CARBONITRILE, CYCLIC 16,17-ACETAL WITH ACETONE, 21-ACETATE
• Q27291131
• CHEMBL2104139
• [2-[(1S,2S,4R,8S,9S,11S,12R,13S)-16-(2-chloroethoxy)-19-cyano-12-fluoro-11-hydroxy-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-16,18-dien-8-yl]-2-oxoethyl] acetate
• 19705-61-4

• InChIKey： SOESEFMFRCCMQV-OWWZPPRQSA-N
• Inchi： InChI=1S/C29H37ClFNO7/c1-16(33)37-15-23(35)29-24(38-25(2,3)39-29)12-20-21-10-17(14-32)19-11-18(36-9-8-30)6-7-26(19,4)28(21,31)22(34)13-27(20,29)5/h11,20-22,24,34H,6-10,12-13,15H2,1-5H3/t20-,21?,22?,24+,26?,27?,28-,29+/m0/s1
• SMILES： ClCCOC1CCC2([C@]3(C(O)CC4([C@@]5(OC(C)(C)O[C@@H]5C[C@H]4C3CC(C#N)=C2C=1)C(COC(=O)C)=O)C)F)C

Computed Properties

• Exact Mass: 565.22400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 565.2242584g/mol
• Heavy Atom Count: 39
• Complexity: 1210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• LogP: 4.28748
• PSA: 115.08000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids